2,4-Bis{bis[4-(dimethylamino)phenyl]methyl}-3,6-dimethylphenol

• CAS No.: 142248-56-4
• Molecular Formula: C42H50N4O
• Molecular Weight: 626.9 g/mol
• IUPAC Name: 2,4-bis[bis[4-(dimethylamino)phenyl]methyl]-3,6-dimethylphenol
• InChI: InChI=1S/C42H50N4O/c1-28-27-38(40(30-11-19-34(20-12-30)43(3)4)31-13-21-35(22-14-31)44(5)6)29(2)39(42(28)47)41(32-15-23-36(24-16-32)45(7)8)33-17-25-37(26-18-33)46(9)10/h11-27,40-41,47H,1-10H3
• InChI Key: XQWKOXJYLWWTNX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1O)C(C2=CC=C(C=C2)N(C)C)C3=CC=C(C=C3)N(C)C)C)C(C4=CC=C(C=C4)N(C)C)C5=CC=C(C=C5)N(C)C

Description

2,4-Bis{bis[4-(dimethylamino)phenyl]methyl}-3,6-dimethylphenol is a tertiary amino compound characterized by the substitution of the para positions of the three phenyl rings in triphenylmethane with two dimethylamino groups and one hydroxy group

Preparation Methods

The synthesis of 2,4-Bis{bis[4-(dimethylamino)phenyl]methyl}-3,6-dimethylphenol typically involves the reaction of dimethylaminobenzaldehyde with phenol derivatives under controlled conditions. The reaction is carried out in the presence of a catalyst, often an acid or base, to facilitate the formation of the desired product . Industrial production methods may involve large-scale reactions using optimized conditions to ensure high yield and purity of the compound.

Chemical Reactions Analysis

2,4-Bis{bis[4-(dimethylamino)phenyl]methyl}-3,6-dimethylphenol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents such as potassium permanganate or hydrogen peroxide, leading to the formation of corresponding quinones or other oxidized derivatives.

Reduction: Reduction reactions can be performed using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in the formation of reduced amine derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, where the dimethylamino groups can be replaced by other nucleophiles under appropriate conditions.

Scientific Research Applications

2,4-Bis{bis[4-(dimethylamino)phenyl]methyl}-3,6-dimethylphenol has a wide range of applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis, particularly in the formation of complex organic molecules.

Biology: The compound is studied for its potential biological activities, including its interaction with biological macromolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as its use in drug development.

Industry: The compound is utilized in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 2,4-Bis{bis[4-(dimethylamino)phenyl]methyl}-3,6-dimethylphenol involves its interaction with molecular targets, such as enzymes or receptors, through its functional groups. The dimethylamino and hydroxy groups play a crucial role in binding to these targets, leading to various biochemical effects . The pathways involved may include signal transduction, enzyme inhibition, or activation, depending on the specific application .

Comparison with Similar Compounds

2,4-Bis{bis[4-(dimethylamino)phenyl]methyl}-3,6-dimethylphenol can be compared with similar compounds such as:

4,4’-Bis(dimethylamino)benzophenone: Known for its use in photoinitiators and dyes.

Michler’s ketone: Utilized in the production of dyes and pigments.

4,4’-Bis(diethylamino)benzophenone: Used in similar applications as a photoinitiator.

The uniqueness of this compound lies in its specific structural arrangement, which imparts distinct chemical and physical properties, making it suitable for specialized applications in various fields .